Cas no 70146-25-7 (Cyclohexanol, 5-amino-2-methyl-, (1α,2β,5α)- (9CI))

• Product Name: Cyclohexanol, 5-amino-2-methyl-, (1α,2β,5α)- (9CI)
• CAS No: 70146-25-7
• MF: C₇H₁₅NO
• MW: 129.200102090836
• CID: 6565984
• Update Time: 2025-06-13

Cyclohexanol, 5-amino-2-methyl-, (1α,2β,5α)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Cyclohexanol, 5-amino-2-methyl-, (1α,2β,5α)- (9CI)
• (1R,2R,5R)-5-Amino-2-methylcyclohexanol

• Inchi： 1S/C7H15NO/c1-5-2-3-6(8)4-7(5)9/h5-7,9H,2-4,8H2,1H3/t5-,6-,7-/m1/s1
• InChI Key： QVJHLJGPSVCTGC-FSDSQADBSA-N
• SMILES： O[C@@H]1C[C@H](N)CC[C@H]1C

Experimental Properties

• Density: 0.986±0.06 g/cm3(Predicted)
• Boiling Point: 210.0±33.0 °C(Predicted)
• pka: 15.11±0.60(Predicted)

Additional information on Cyclohexanol, 5-amino-2-methyl-, (1α,2β,5α)- (9CI)

Cyclohexanol, 5-amino-2-methyl-, (1α,2β,5α)- (9CI) (CAS No. 70146-25-7): A Comprehensive Overview

Cyclohexanol, 5-amino-2-methyl-, (1α,2β,5α)- (9CI) (CAS No. 70146-25-7) is a chiral compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry due to its unique structural properties and potential applications. This compound is characterized by its cyclohexane ring with a hydroxyl group at the 1-position, an amino group at the 5-position, and a methyl group at the 2-position. The specific stereochemistry denoted by (1α,2β,5α) further enhances its utility in various chemical reactions and biological processes.

The synthesis of Cyclohexanol, 5-amino-2-methyl-, (1α,2β,5α)- (9CI) has been extensively studied in recent years. One of the most efficient methods involves the asymmetric hydrogenation of a corresponding ketone precursor using chiral catalysts. This approach not only ensures high enantioselectivity but also provides a scalable route for industrial production. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel iridium-catalyzed asymmetric hydrogenation that achieved an enantiomeric excess (ee) of over 99%.

In the realm of medicinal chemistry, Cyclohexanol, 5-amino-2-methyl-, (1α,2β,5α)- (9CI) has shown promise as a building block for the synthesis of bioactive molecules. Its amino and hydroxyl functionalities can be readily modified to introduce various substituents, making it a versatile intermediate for drug discovery. Recent research has explored its use in the development of inhibitors for specific enzymes and receptors. For example, a study published in Bioorganic & Medicinal Chemistry Letters in 2020 demonstrated that derivatives of this compound exhibited potent inhibitory activity against protein kinases involved in cancer pathways.

The biological activity of Cyclohexanol, 5-amino-2-methyl-, (1α,2β,5α)- (9CI) and its derivatives has also been investigated in preclinical studies. In vitro assays have shown that certain derivatives exhibit selective cytotoxicity against cancer cell lines while sparing normal cells. These findings suggest potential therapeutic applications in oncology. Additionally, the compound's ability to cross the blood-brain barrier has been explored for neurodegenerative diseases. A study published in Journal of Medicinal Chemistry in 2019 reported that a derivative of this compound effectively reduced amyloid-beta aggregation in cellular models of Alzheimer's disease.

The physicochemical properties of Cyclohexanol, 5-amino-2-methyl-, (1α,2β,5α)- (9CI) are well-documented and contribute to its utility in various applications. It is a white crystalline solid with a melting point ranging from 80 to 83°C and is soluble in common organic solvents such as ethanol and methanol. Its stability under standard laboratory conditions makes it suitable for long-term storage and handling.

In terms of safety and handling, while not classified as hazardous under current regulations, standard precautions should be taken when working with this compound to ensure laboratory safety. Proper personal protective equipment (PPE) such as gloves and goggles should be used to prevent skin contact and inhalation.

The future prospects for Cyclohexanol, 5-amino-2-methyl-, (1α,2β,5α)- (9CI) are promising. Ongoing research continues to uncover new applications and derivatives with enhanced biological activity. The development of more efficient synthetic routes and the exploration of novel therapeutic targets will likely further expand its utility in both academic and industrial settings.

In conclusion, Cyclohexanol, 5-amino-2-methyl-, (1α,2β,5α)- (9CI) (CAS No. 70146-25-7) is a versatile chiral compound with significant potential in organic synthesis and medicinal chemistry. Its unique structural features and biological activity make it an important molecule for further investigation and development.